Cas no 2137144-76-2 ((3S)-3-{(benzyloxy)carbonylamino}-3-{imidazo1,2-apyridin-3-yl}propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-{imidazo1,2-apyridin-3-yl}propanoic acid
• CAS No: 2137144-76-2
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6148744
• PubChem ID: 165958445
• Update Time: 2025-05-23

(3S)-3-{(benzyloxy)carbonylamino}-3-{imidazo1,2-apyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-{imidazo1,2-apyridin-3-yl}propanoic acid
• 2137144-76-2
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-{imidazo[1,2-a]pyridin-3-yl}propanoic acid
• EN300-1164656

• Inchi： 1S/C18H17N3O4/c22-17(23)10-14(15-11-19-16-8-4-5-9-21(15)16)20-18(24)25-12-13-6-2-1-3-7-13/h1-9,11,14H,10,12H2,(H,20,24)(H,22,23)/t14-/m0/s1
• InChI Key： JLQVPQURWDQYRC-AWEZNQCLSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1=CN=C2C=CC=CN12)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.9Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-{imidazo1,2-apyridin-3-yl}propanoic acid

Compound CAS No. 2137144-76-2: (3S)-3-{(Benzyloxy)carbonylamino}-3-{Imidazo[1,2-a]pyridin-3-yl}Propanoic Acid

The compound with CAS number 2137144-76-2, known as (3S)-3-{(benzyloxy)carbonylamino}-3-{imidazo[1,2-a]pyridin-3-yl}propanoic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a chiral center at the third carbon atom of the propanoic acid backbone. This stereochemistry is crucial for its biological activity, as it determines the molecule's interaction with target proteins. The presence of an imidazo[1,2-a]pyridine ring system adds significant aromaticity and potential for hydrogen bonding, which are essential for pharmacological activity. Additionally, the benzyloxy carbonyl group introduces a protective element that enhances stability during synthesis and delivery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and stereoselective synthesis, to optimize its production. These methods not only improve yield but also ensure high purity, which is critical for preclinical studies. The use of green chemistry principles in these syntheses aligns with current trends toward sustainable drug development.

From a pharmacological perspective, this compound has shown remarkable activity in vitro against several disease-relevant targets. For instance, studies have demonstrated its ability to modulate key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings suggest potential applications in treating conditions like Alzheimer's disease and other dementias. Furthermore, preclinical data indicate that the compound exhibits favorable pharmacokinetic properties, including good bioavailability and minimal toxicity profiles.

The imidazo[1,2-a]pyridine moiety within the molecule is particularly noteworthy for its ability to act as a scaffold for various bioactive agents. This structural feature has been exploited in numerous drug discovery programs targeting cancer, inflammation, and infectious diseases. Recent research has focused on modifying this moiety to enhance selectivity and potency while maintaining safety profiles.

In terms of clinical applications, early-stage trials have shown promising results in animal models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier efficiently is a critical factor contributing to its therapeutic potential. Moreover, its dual mechanism of action—simultaneously inhibiting multiple pathways involved in disease progression—makes it a versatile candidate for combination therapies.

Despite these advancements, challenges remain in fully realizing the therapeutic potential of this compound. Issues such as scalability in manufacturing and long-term safety assessments need to be addressed before it can advance to human clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcoming these hurdles.

In conclusion, CAS No. 2137144-76-2 represents a cutting-edge molecule with immense promise in the field of drug discovery. Its unique structure, combined with recent advances in synthetic and pharmacological research, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound may pave the way for innovative treatments across various therapeutic areas.